Cas no 133961-81-6 (2-{[3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]thio}acetic acid)

• Product Name: 2-{[3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]thio}acetic acid
• CAS No: 133961-81-6
• MF: C₁₇H₁₅ClO₃S
• MW: 334.817202806473
• CID: 899872
• Update Time: 2026-04-29

2-{[3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]thio}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]thio}acetic acid
• 2-[3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]sulfanylacetic acid

• Inchi： InChI=1S/C17H15ClO3S/c18-14-8-6-12(7-9-14)15(19)10-16(22-11-17(20)21)13-4-2-1-3-5-13/h1-9,16H,10-11H2,(H,20,21)
• InChI Key： GKJHKTABFYRMPR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)Cl)SCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones